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Compound of Interest

Compound Name: disodium;oxalate

Cat. No.: B12395303 Get Quote

Technical Support Center: Disodium Oxalate
Solution Stability
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with disodium

oxalate solutions. The information provided is intended to help prevent the decomposition of

these solutions upon storage.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of decomposition in aqueous disodium oxalate solutions?

A1: Aqueous solutions of disodium oxalate are susceptible to several modes of degradation.

The primary causes of decomposition under typical laboratory conditions are photodegradation,

microbial contamination, and chemical reaction with container materials. Unlike the solid form,

which is stable at high temperatures (decomposing above 290°C), solutions are less stable.[1]

[2]

Q2: How does pH affect the stability of disodium oxalate solutions?

A2: The pH of the solution plays a critical role in its stability. Neutral or alkaline solutions are

more prone to degradation, including microbial growth. Acidifying the solution, for example with

sulfuric acid, can significantly inhibit decomposition and increase the long-term stability.[3][4]
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Q3: Is it necessary to protect disodium oxalate solutions from light?

A3: Yes, exposure to light, particularly UV radiation, can induce photodegradation of disodium

oxalate.[5] It is strongly recommended to store solutions in amber glass bottles or in the dark to

minimize this effect.

Q4: Can I store disodium oxalate solutions in glass containers?

A4: While borosilicate glass is generally inert, long-term storage of neutral or alkaline disodium

oxalate solutions in glass containers is not recommended. The solution can slowly react with

the glass, leading to the precipitation of calcium oxalate and altering the concentration of the

solution. For alkaline solutions, polypropylene or polyethylene containers may be a more

suitable option.[6][7][8]

Q5: What is the recommended storage temperature for disodium oxalate solutions?

A5: For long-term storage, it is advisable to keep disodium oxalate solutions refrigerated (2-

8°C). Lower temperatures slow down the rate of chemical degradation and can inhibit microbial

growth. Solutions should be allowed to come to room temperature before use.

Q6: How can I prevent microbial growth in my disodium oxalate solution?

A6: Microbial contamination can be a significant issue, especially for solutions at or near

neutral pH.[9] There are two primary strategies to prevent this:

Acidification: Maintaining a low pH (e.g., by adding sulfuric acid) creates an environment that

is unfavorable for most common laboratory microbes.[3]

Sterilization: For applications where acidification is not possible, the solution can be sterilized

by filtration through a 0.22 µm filter. The sterilized solution should then be stored in a sterile

container.
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Problem Possible Cause(s) Troubleshooting Steps

Decreased concentration of

the standard solution over

time.

1. Chemical decomposition. 2.

Photodegradation. 3. Microbial

degradation.

1. Prepare fresh solutions

more frequently. 2. Consider

acidifying the solution with

sulfuric acid for better stability.

3. Store the solution in an

amber, tightly sealed bottle in a

cool, dark place (refrigerated if

possible). 4. For neutral

solutions, consider sterile

filtration.

Visible precipitate in the

solution.

1. Precipitation of calcium

oxalate due to reaction with a

glass container. 2.

Contamination.

1. If using a glass bottle, switch

to a high-quality borosilicate

glass or a chemically resistant

plastic container

(polypropylene or

polyethylene). 2. Filter the

solution before use, but be

aware that the concentration

may have changed. It is best

to prepare a fresh solution.

Inconsistent results when

using the solution for titration.

1. Degradation of the oxalate

standard. 2. Improper storage

leading to concentration

changes.

1. Standardize the potassium

permanganate solution with

freshly prepared and dried

primary standard sodium

oxalate. 2. Review storage

procedures; ensure the

solution is protected from light

and stored at an appropriate

temperature.

Cloudiness or microbial growth

observed in the solution.

Microbial contamination. 1. Discard the solution

immediately. 2. Prepare a new

solution using sterile technique

and consider sterile filtration. 3.

Alternatively, prepare an
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acidified solution to inhibit

microbial growth.

Data Presentation
The following table summarizes the key factors influencing the stability of disodium oxalate

solutions and the recommended practices to mitigate decomposition.

Factor Effect on Stability
Recommended Mitigation

Strategy

pH
Neutral to alkaline pH

promotes degradation.

Acidify the solution (e.g., with

sulfuric acid).

Light
UV and ambient light can

cause photodegradation.

Store in amber glass or

opaque plastic containers, or

in the dark.

Temperature
Higher temperatures

accelerate degradation.

Store solutions at refrigerated

temperatures (2-8°C).

Microorganisms

Can metabolize oxalate,

leading to a decrease in

concentration.

Acidify the solution or use

sterile filtration and storage.

Container Type

Alkaline solutions can react

with glass, causing

precipitation.

Use borosilicate glass for

acidic solutions and consider

polypropylene or polyethylene

for alkaline solutions.

Experimental Protocols
Protocol for Preparation of a Stabilized 0.1 N Sodium
Oxalate Standard Solution
Materials:

Primary standard grade disodium oxalate (dried at 110°C for 2 hours)
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Deionized water, high-purity

Concentrated sulfuric acid, reagent grade

1000 mL volumetric flask, Class A

Analytical balance

Procedure:

Accurately weigh approximately 6.7 g of dried primary standard disodium oxalate.

Quantitatively transfer the weighed solid to a 1000 mL volumetric flask.

Add approximately 500 mL of deionized water and swirl to dissolve the solid completely.

Carefully add 5 mL of concentrated sulfuric acid to the solution. Caution: Always add acid to

water, never the other way around. The solution will become warm.

Allow the solution to cool to room temperature.

Once cooled, dilute the solution to the mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a clean, amber glass bottle for storage.

Label the bottle with the solution name, concentration, date of preparation, and appropriate

safety information.

Store the solution in a dark, refrigerated (2-8°C) location.

Protocol for Stability Testing of a Disodium Oxalate
Solution
Objective: To determine the stability of a prepared disodium oxalate solution over time under

specified storage conditions.
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Materials:

Prepared disodium oxalate solution

Standardized 0.1 N potassium permanganate solution

1 M Sulfuric acid

Burette, Class A

Pipettes, Class A

Conical flasks

Hot plate/stirrer

Procedure:

Initial Analysis (Time Zero):

Immediately after preparing the disodium oxalate solution, perform a titration to determine

its exact concentration.

Pipette 25.00 mL of the disodium oxalate solution into a 250 mL conical flask.

Add 100 mL of 1 M sulfuric acid.

Heat the solution to 80-90°C.

Titrate with the standardized 0.1 N potassium permanganate solution until the first

persistent pink color is observed.

Record the volume of potassium permanganate solution used.

Repeat the titration at least two more times to ensure precision.

Calculate the initial concentration of the disodium oxalate solution.

Storage:
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Store the bulk of the prepared solution under the desired conditions (e.g., refrigerated and

in the dark).

Dispense aliquots into smaller, sealed containers for testing at each time point to avoid

contamination of the bulk solution.

Time-Point Analysis:

At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months), remove an aliquot

of the stored solution.

Allow the solution to equilibrate to room temperature.

Perform the titration as described in the "Initial Analysis" section.

Calculate the concentration of the disodium oxalate solution at each time point.

Data Analysis:

Compare the concentration at each time point to the initial concentration.

A significant change in concentration (typically >1-2%) indicates decomposition.

Plot the concentration versus time to visualize the degradation trend.

Visualizations
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Influencing Factors

Disodium Oxalate
in Aqueous Solution

Decomposition Products
(e.g., CO2, Carbonate)

leads to

Light (UV)

Microbial Contamination

Neutral/Alkaline pH

Improper Container
(e.g., Soda-lime Glass)

can catalyze

Click to download full resolution via product page

Caption: Factors influencing the decomposition of aqueous disodium oxalate solutions.
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Inconsistent Results with
Disodium Oxalate Solution

Is there a visible
precipitate or cloudiness?

Cause: Reaction with container
or microbial growth.

Yes

Proceed to next check.

No

Is the solution old
or stored improperly?

Cause: Likely decomposition
(photodegradation, etc.).

Yes

Possible issue with titration
procedure or other reagents.

No

Action: Discard solution.
Prepare fresh solution in an

appropriate container.

No

Action: Prepare fresh solution.
Review storage procedures

(acidify, store in dark, refrigerate).

Action: Review experimental protocol.
Check purity of other reagents.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for issues with disodium oxalate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12395303?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_oxalate
https://pubmed.ncbi.nlm.nih.gov/18962335/
https://pubmed.ncbi.nlm.nih.gov/18962335/
https://www.aust.edu/lab_manuals/MPE/ME/me_chem_1108.pdf
https://www.hiranuma.com/en/product/titr/app/pdf/O8.pdf
https://nvlpubs.nist.gov/nistpubs/Legacy/circ/nbscircular381.pdf
https://globalresearchonline.net/journalcontents/v67-2/08.pdf
https://www.researchgate.net/publication/256370337_Effect_of_Container_Type_on_pH_and_Alkalinity_Stability
https://www.quora.com/Why-are-plastic-containers-preferred-to-glass-containers-for-storing-chemicals-in-the-laboratory
https://pubmed.ncbi.nlm.nih.gov/31315083/
https://pubmed.ncbi.nlm.nih.gov/31315083/
https://pubmed.ncbi.nlm.nih.gov/31315083/
https://www.benchchem.com/product/b12395303#preventing-the-decomposition-of-disodium-oxalate-solutions-upon-storage
https://www.benchchem.com/product/b12395303#preventing-the-decomposition-of-disodium-oxalate-solutions-upon-storage
https://www.benchchem.com/product/b12395303#preventing-the-decomposition-of-disodium-oxalate-solutions-upon-storage
https://www.benchchem.com/product/b12395303#preventing-the-decomposition-of-disodium-oxalate-solutions-upon-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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